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Compound of Interest

Compound Name: Amikacin hydrate

Cat. No.: B001105

This document provides essential safety protocols and logistical information for researchers,
scientists, and drug development professionals handling Amikacin hydrate. The following
step-by-step guidance outlines the necessary personal protective equipment (PPE),
operational procedures, and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling Amikacin hydrate, wearing appropriate personal protective equipment is
mandatory to prevent skin and eye contact, inhalation, and ingestion.[1][2] Engineering
controls, such as ensuring adequate ventilation and providing accessible safety showers and
eye wash stations, should also be in place.[3]

Summary of Required Personal Protective Equipment
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Protection Type

Equipment Specification

Rationale & Source

Eye/Face Protection

Safety goggles with side-
shields or chemical safety
goggles as described by
OSHA.[3][4]

Protects eyes from dust,

aerosols, and splashes.

Hand Protection

Compatible, chemical-resistant
gloves.[1][4]

Prevents direct skin contact

with the compound.

Body Protection

Chemical-resistant gloves and
clothing; impervious clothing or
lab coat.[3][4]

Protects skin from exposure
and prevents contamination of

personal clothing.[2]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator.[4]

Required to prevent inhalation
of dusts and aerosols,
especially when not handled in

a fume hood.

Chemical and Physical Properties

Understanding the properties of Amikacin hydrate is crucial for safe handling. While most

safety data sheets indicate it is not a hazardous substance under GHS classification, it is

prudent to handle it with care due to its pharmacological activity.[3] Aminoglycosides as a class

are associated with potential nephrotoxicity and ototoxicity.

Key Data for Amikacin Hydrate
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Property

Value

Molecular Formula

C22H43N5013 - xH20[3][5]

Molecular Weight

585.6 g/mol (anhydrous basis)[5][6]

Physical State

Solid, crystalline powder.[6][7]

Appearance

White.[6]

Melting Point

214 °C [ 417.2 °F[6]

Occupational Exposure Limits

No occupational exposure limit values have
been established.[3][4][6]

Operational Plan: From Receipt to Disposal

The following workflow provides a step-by-step guide for the safe handling of Amikacin

hydrate within a laboratory setting.
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Caption: Workflow for safe handling and disposal of Amikacin hydrate.
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Step-by-Step Handling and Disposal Procedures

A. Safe Handling Protocol

Work Area Preparation: Always handle Amikacin hydrate in a well-ventilated area or under
a chemical fume hood to minimize inhalation risk.[1][3] Ensure a safety shower and eye-
wash station are readily accessible.[3][4]

Personal Protective Equipment: Before handling, put on all required PPE as detailed in the
table above: chemical-resistant gloves, a lab coat or gown, and safety goggles.[1][4] A
respirator should be used if there is a risk of dust formation.[4]

Preventing Exposure: Avoid direct contact with skin and eyes.[1] Take measures to prevent
the formation of dust and aerosols.[1][3]

Hygiene: Do not eat, drink, or smoke in the laboratory area where the product is being used.
[5] Wash hands thoroughly after handling.[5] Contaminated work clothing should not be
allowed out of the workplace and must be washed before reuse.[4][8]

. Storage Conditions
Keep the container tightly closed and store it in a dry, well-ventilated place.[6]

For solutions stored in solvent, recommended storage is at -80°C for 6 months or -20°C for 1
month in a sealed container, away from moisture.[3]

. Accidental Release and Spill Procedure
Immediate Action: Evacuate personnel to a safe area and ensure adequate ventilation.[1][3]

Containment: Prevent further leakage or spillage if it is safe to do so.[1] Use a non-
combustible, absorbent material like sand, earth, or vermiculite to contain and collect the
spillage.[8]

Cleanup: Collect the spilled material and place it into a suitable, closed container for
disposal.[1]
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o Decontamination: Clean the affected surfaces and any contaminated equipment by
scrubbing with alcohol.[3]

D. Disposal Plan

o Waste Collection: All surplus material, non-recyclable solutions, and contaminated items
(e.g., gloves, liners, containers) must be collected for disposal.

» Regulatory Compliance: The disposal of Amikacin hydrate and its by-products must comply
with environmental protection regulations and local authority requirements.[8] Do not let the
product enter drains, water courses, or the soil.[1][3]

o Disposal Method: Dispose of all waste via a licensed waste disposal contractor.[7][8] The
material should be sent to an approved waste disposal plant.[5] Empty containers may retain
product residue and should be handled with care.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b001105#personal-protective-equipment-for-handling-
amikacin-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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